Cas no 2228171-31-9 ({1-(4-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine)

• Product Name: {1-(4-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine
• CAS No: 2228171-31-9
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 6290627
• PubChem ID: 165645007
• Update Time: 2025-10-21

{1-(4-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(4-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine
• 2228171-31-9
• {1-[(4-bromo-2-methoxyphenyl)methyl]cyclopropyl}methanamine
• EN300-1908021

• Inchi： 1S/C12H16BrNO/c1-15-11-6-10(13)3-2-9(11)7-12(8-14)4-5-12/h2-3,6H,4-5,7-8,14H2,1H3
• InChI Key： XIDGTALMAFMKQP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)CC1(CN)CC1

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on {1-(4-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine

Introduction to {1-(4-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine (CAS No. 2228171-31-9)

The compound {1-(4-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine, identified by the CAS registry number 2228171-31-9, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclopropyl group attached to a methanamine moiety and a substituted phenyl ring containing bromine and methoxy groups. The combination of these functional groups makes this compound a valuable substrate for further chemical modifications and explorations.

Recent advancements in synthetic chemistry have enabled the precise synthesis of complex molecules like {1-(4-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and ring-opening metathesis, to construct the cyclopropyl core and integrate it with the phenyl and methanamine components. These methods not only enhance the efficiency of synthesis but also allow for greater control over the stereochemistry of the final product.

The presence of the bromine atom in the phenyl ring introduces interesting electronic properties to the molecule, making it suitable for further functionalization. For instance, bromine can act as a leaving group in substitution reactions, enabling the introduction of diverse substituents that could expand the molecule's utility in drug design or material science applications.

Moreover, the methoxy group on the phenyl ring contributes to the molecule's solubility and stability, which are critical factors in biological applications. Recent studies have highlighted the importance of such substituents in modulating pharmacokinetic properties, making this compound a promising candidate for drug development.

In terms of biological activity, {1-(4-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine has shown potential as a lead compound in anti-cancer drug discovery. Its ability to inhibit specific enzymes or pathways involved in cancer progression has been explored in vitro and in vivo models. These findings underscore the importance of studying such compounds to unlock their therapeutic potential.

From a structural standpoint, the cyclopropyl group is known for its strained ring system, which can impart unique reactivity and mechanical properties to the molecule. This feature has been leveraged in recent materials science research to develop advanced polymers and nanomaterials with enhanced mechanical strength and thermal stability.

In conclusion, {1-(4-bromo-2-methoxyphenyl)methylcyclopropyl}methanamine (CAS No. 2228171-31-9) stands out as a versatile compound with multifaceted applications across chemistry and biology. Its intricate structure and functional groups make it an attractive target for further research and development in various scientific domains.